1-[(4-Chloro-3-propoxyphenyl)sulfonyl]-3-methylpiperidine
1-[(4-Chloro-3-propoxyphenyl)sulfonyl]-3-methylpiperidine
Brand Name:
Vulcanchem
CAS No.:
914245-98-0
VCID:
VC0497643
InChI:
InChI=1S/C15H22ClNO3S/c1-3-9-20-15-10-13(6-7-14(15)16)21(18,19)17-8-4-5-12(2)11-17/h6-7,10,12H,3-5,8-9,11H2,1-2H3
SMILES:
CCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)C)Cl
Molecular Formula:
C15H22ClNO3S
Molecular Weight:
331.9g/mol
1-[(4-Chloro-3-propoxyphenyl)sulfonyl]-3-methylpiperidine
CAS No.: 914245-98-0
Main Products
VCID: VC0497643
Molecular Formula: C15H22ClNO3S
Molecular Weight: 331.9g/mol
![1-[(4-Chloro-3-propoxyphenyl)sulfonyl]-3-methylpiperidine - 914245-98-0](/images/no_structure.jpg)
| CAS No. | 914245-98-0 |
|---|---|
| Product Name | 1-[(4-Chloro-3-propoxyphenyl)sulfonyl]-3-methylpiperidine |
| Molecular Formula | C15H22ClNO3S |
| Molecular Weight | 331.9g/mol |
| IUPAC Name | 1-(4-chloro-3-propoxyphenyl)sulfonyl-3-methylpiperidine |
| Standard InChI | InChI=1S/C15H22ClNO3S/c1-3-9-20-15-10-13(6-7-14(15)16)21(18,19)17-8-4-5-12(2)11-17/h6-7,10,12H,3-5,8-9,11H2,1-2H3 |
| Standard InChIKey | AYEYDDVCBZHZBT-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)C)Cl |
| Canonical SMILES | CCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)C)Cl |
| PubChem Compound | 15943738 |
| Last Modified | Nov 11 2021 |
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